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Compound of Interest

Compound Name: CDD3506

Cat. No.: B1139400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CDD3506 is a small molecule inhibitor of Cytochrome P450 enzymes.[1] Accurate and

consistent preparation of stock solutions is critical for reproducible experimental results. These

application notes provide a detailed protocol for the preparation, storage, and handling of

CDD3506 stock solutions for use in in vitro and in vivo research applications.

Quantitative Data Summary
For ease of use, the key quantitative data for CDD3506 is summarized in the table below.
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Property Value Source

Molecular Formula C₂₂H₁₉N₃ [1]

Molecular Weight 325.41 g/mol [1]

Appearance Light brown to brown solid [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[1]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Typical Stock Conc. 10 mM

Storage (Powder) -20°C

Storage (Solution) -20°C or -80°C

Experimental Protocols
Materials

CDD3506 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation (10 mM)
Preparation: Perform all steps in a chemical fume hood to avoid inhalation of the compound

and solvent vapors. Ensure all glassware and equipment are clean and dry.
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Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of CDD3506 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 3.254 mg of CDD3506.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 325.41 g/mol = 0.0032541 g = 3.254 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the

CDD3506 powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Visually inspect the solution to ensure no solid particles remain. Gentle warming in

a 37°C water bath can be used to aid dissolution if necessary, but allow the solution to return

to room temperature before storage.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes. Store the aliquots at

-20°C or -80°C for long-term stability.

Working Solution Preparation
For cell-based assays, it is recommended to dilute the DMSO stock solution in the appropriate

cell culture medium. To minimize solvent toxicity, the final concentration of DMSO in the culture

medium should be kept low, typically below 0.5%.

Mandatory Visualizations
CDD3506 Preparation Workflow
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Caption: Workflow for preparing CDD3506 stock solution.

Cytochrome P450 Catalytic Cycle
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Caption: Simplified Cytochrome P450 catalytic cycle and the point of inhibition by CDD3506.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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